Tert-butyl 4-(iodomethyl)piperidine-1-carboxylate
Overview
Description
Tert-butyl 4-(iodomethyl)piperidine-1-carboxylate is a chemical compound with the molecular formula C11H20INO2 . It is used for research purposes . There are similar compounds such as tert-butyl 4-formyl-4-(iodomethyl)-1-piperidinecarboxylate and tert-butyl 4-hydroxy-4-(iodomethyl)piperidine-1-carboxylate , which have slightly different structures and properties.
Molecular Structure Analysis
The molecular structure of Tert-butyl 4-(iodomethyl)piperidine-1-carboxylate consists of a piperidine ring, which is a six-membered ring with one nitrogen atom, attached to a tert-butyl group, an iodomethyl group, and a carboxylate group . The InChI code for this compound is 1S/C11H20INO3/c1-10(2,3)16-9(14)13-6-4-11(15,8-12)5-7-13/h15H,4-8H2,1-3H3 .Physical And Chemical Properties Analysis
Tert-butyl 4-(iodomethyl)piperidine-1-carboxylate has a molecular weight of 325.19 g/mol . It is a yellow to brown solid . The compound should be stored at 4°C .Scientific Research Applications
Organic Synthesis
Tert-butyl 4-(iodomethyl)piperidine-1-carboxylate: is a valuable reagent in organic synthesis. Its iodo functionality allows it to act as an electrophile in various coupling reactions, such as the Suzuki and Heck reactions . This makes it a versatile building block for constructing complex organic molecules, including pharmaceuticals and agrochemicals.
Medicinal Chemistry
In medicinal chemistry, 1-Boc-4-iodomethyl-piperidine is used for the synthesis of piperidine derivatives, which are prevalent in many drugs due to their bioactive properties . The compound’s structure can be modified to produce analogs that interact with biological targets, aiding in the discovery of new therapeutic agents.
PROTAC Development
The compound serves as a semi-flexible linker in the development of Proteolysis Targeting Chimeras (PROTACs) . PROTACs are an emerging class of therapeutic agents that target proteins for degradation. The iodo group in the molecule can be used to attach various ligands, facilitating the design of PROTACs with high specificity.
Material Science
In material science, Tert-butyl 4-(iodomethyl)piperidine-1-carboxylate can be employed to introduce piperidine rings into polymers, enhancing their thermal stability and mechanical properties . The iodine atom can also be used to cross-link polymer chains, creating materials with unique characteristics.
Catalysis
This compound is used in catalytic cycles, particularly in transition metal-catalyzed processes . The iodo group can coordinate with metals, forming complexes that catalyze a variety of chemical transformations, which is crucial for industrial applications.
Analytical Chemistry
In analytical chemistry, 1-Boc-4-iodomethyl-piperidine can be used as a derivatization agent for the detection of various analytes . Its reactivity with different functional groups makes it suitable for use in chromatography and mass spectrometry, enhancing the detection sensitivity.
Safety and Hazards
properties
IUPAC Name |
tert-butyl 4-(iodomethyl)piperidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20INO2/c1-11(2,3)15-10(14)13-6-4-9(8-12)5-7-13/h9H,4-8H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSMNYTJCWIDZAH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)CI | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20INO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40440148 | |
Record name | Tert-butyl 4-(iodomethyl)piperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40440148 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
325.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
145508-94-7 | |
Record name | Tert-butyl 4-(iodomethyl)piperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40440148 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butyl 4-(iodomethyl)piperidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.